Cas no 656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-)

• Product Name: Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
• CAS No: 656810-13-8
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 397653
• PubChem ID: 71375508
• Update Time: 2025-04-19

Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
• 4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
• DTXSID10798244
• 656810-13-8

• Inchi： 1S/C19H22O4/c20-16-17-8-10-19(11-9-17)23-15-5-13-21-12-4-14-22-18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-15H2
• InChI Key： WMNVFZYATKWIBU-UHFFFAOYSA-N
• SMILES： O(CCCOC1C=CC=CC=1)CCCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76